Cas no 2742653-66-1 (5-bromo-2-hydroxy-3-(6-methoxypyridin-3-yl)-6-methyl-3,4-dihydropyrimidin-4-one)

• Product Name: 5-bromo-2-hydroxy-3-(6-methoxypyridin-3-yl)-6-methyl-3,4-dihydropyrimidin-4-one
• CAS No: 2742653-66-1
• MF: C₁₁H₁₀BrN₃O₃
• MW: 312.119401454926
• CID: 6412711
• PubChem ID: 165706201
• Update Time: 2025-07-22

5-bromo-2-hydroxy-3-(6-methoxypyridin-3-yl)-6-methyl-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-hydroxy-3-(6-methoxypyridin-3-yl)-6-methyl-3,4-dihydropyrimidin-4-one
• EN300-28564717
• 2742653-66-1

• Inchi： 1S/C11H10BrN3O3/c1-6-9(12)10(16)15(11(17)14-6)7-3-4-8(18-2)13-5-7/h3-5H,1-2H3,(H,14,17)
• InChI Key： JNBJIEOXQHHMJQ-UHFFFAOYSA-N
• SMILES： BrC1C(N(C(NC=1C)=O)C1C=NC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 310.99055g/mol
• Monoisotopic Mass: 310.99055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 71.5Ų

Additional information on 5-bromo-2-hydroxy-3-(6-methoxypyridin-3-yl)-6-methyl-3,4-dihydropyrimidin-4-one

Introduction to 5-bromo-2-hydroxy-3-(6-methoxypyridin-3-yl)-6-methyl-3,4-dihydropyrimidin-4-one (CAS No. 2742653-66-1)

The compound 5-bromo-2-hydroxy-3-(6-methoxypyridin-3-yl)-6-methyl-3,4-dihydropyrimidin-4-one, identified by its CAS number 2742653-66-1, represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic molecule, featuring a pyrimidine core with bromo, hydroxyl, and methoxypyridine substituents, has garnered considerable attention due to its structural complexity and potential biological activities. The integration of multiple functional groups within its framework suggests a versatile pharmacophore, capable of interacting with various biological targets.

In recent years, the development of novel heterocyclic compounds has been a cornerstone of drug discovery efforts. Pyrimidine derivatives, in particular, have demonstrated remarkable efficacy across a spectrum of therapeutic areas, including oncology, inflammation, and infectious diseases. The structural motif of 5-bromo-2-hydroxy-3-(6-methoxypyridin-3-yl)-6-methyl-3,4-dihydropyrimidin-4-one aligns well with this trend, offering a scaffold that can be modified to optimize pharmacokinetic and pharmacodynamic properties.

The presence of a bromo group at the 5-position of the pyrimidine ring is particularly noteworthy. Brominated pyrimidines are frequently employed in medicinal chemistry due to their ability to enhance binding affinity and metabolic stability. Furthermore, the hydroxyl substituent at the 2-position introduces polarity to the molecule, potentially influencing solubility and bioavailability. The 6-methoxypyridin-3-yl moiety serves as an important pharmacophoric element, often contributing to interactions with biological receptors or enzymes. This combination of features makes 5-bromo-2-hydroxy-3-(6-methoxypyridin-3-yl)-6-methyl-3,4-dihydropyrimidin-4-one a promising candidate for further investigation.

Recent studies have highlighted the significance of pyrimidine derivatives in modulating cellular pathways associated with disease progression. For instance, modifications of the pyrimidine ring have been shown to influence kinase activity, DNA replication, and transcriptional regulation. The specific arrangement of substituents in 5-bromo-2-hydroxy-3-(6-methoxypyridin-3-yl)-6-methyl-3,4-dihydropyrimidin-4-one may enable it to interact with such targets effectively. Preliminary computational modeling suggests that this compound could exhibit inhibitory effects on certain enzymes implicated in cancer cell proliferation.

The methyl group at the 6-position further diversifies the electronic properties of the molecule, potentially affecting its reactivity and binding interactions. This structural feature is often exploited in drug design to fine-tune affinity profiles. Additionally, the dihydropyrimidinone core provides a rigid scaffold that can be conducive to stable protein-ligand interactions. These attributes collectively position 5-bromo-2-hydroxy-3-(6-methoxypyridin-3-yl)-6-methyl-3,4-dihydropyrimidin-4-one as a structurally intriguing entity for medicinal chemists.

In the context of modern drug development, the synthesis and characterization of such complex molecules require sophisticated methodologies. Advances in organic synthesis have enabled the efficient construction of intricate heterocyclic systems like this one. Techniques such as palladium-catalyzed cross-coupling reactions and multi-step functionalization strategies have been instrumental in accessing these compounds. The synthetic route to 5-bromo-2-hydroxy-3-(6-methoxypyridin-3-yl)-6-methyl-3,4-dihydropyrimidin-4-one involves careful regioselective modifications to introduce each substituent while maintaining overall structural integrity.

The pharmacological evaluation of 5-bromo-2-hydroxy-3-(6-methoxypyridin-3-y l)-6-methyl - 3 , 4 - dihydrop y rimidin - 4 - one is currently underway in several research laboratories. Initial in vitro assays have shown promising activity against selected biological targets, warranting further exploration. The compound’s ability to modulate key signaling pathways may translate into therapeutic benefits across multiple disease indications. As research progresses, additional derivatives will likely be synthesized to optimize potency and selectivity.

The role of computational chemistry in guiding experimental design cannot be overstated. Molecular docking studies have been employed to predict potential binding modes of this compound with target proteins. These simulations provide valuable insights into how structural modifications might enhance binding affinity or alter selectivity profiles. By leveraging computational tools alongside experimental data, researchers can accelerate the discovery process significantly.

The broader significance of this compound lies in its contribution to expanding the chemical space available for drug discovery. Pyrimidine-based scaffolds remain highly relevant due to their prevalence in natural products and approved drugs alike. The introduction of novel functional groups into these frameworks continues to drive innovation within medicinal chemistry circles worldwide.

As our understanding of disease mechanisms evolves at a rapid pace so too does our capacity for designing targeted therapeutics like 5-bromo - 2 - hydroxy - 3 - ( 6 - methoxypyridine - 3 - yl ) - 6 - methyl - 3 , 4 - dihydrop y rimid ine - 4 - one (CAS No: 2742653661). Future investigations will undoubtedly uncover new applications for this versatile molecule as well as inspire further generations of derivative design based on its success story thus far.